Cas no 883738-14-5 ([1,2,4]Triazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)-)

[1,2,4]Triazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)- structure
883738-14-5 structure
Product Name:[1,2,4]Triazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)-
CAS No:883738-14-5
MF:C6H5ClN4S
MW:200.64869761467
MDL:MFCD18837716
CID:4289354
PubChem ID:59299051
Update Time:2025-04-24

[1,2,4]Triazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)-
    • 7-CHLORO-5-(METHYLTHIO)-[1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE(WX130368)
    • 7-CHLORO-5-(METHYLTHIO)-[1,2,4]TRIAZOLO[1,5-C]PYRIMIDINE
    • 7-Chloro-5-methylsulfanyl-[1,2,4]triazolo[1,5-c]pyrimidine
    • SCHEMBL3041274
    • 7-Chloro-5-(methylthio)[1,2,4]triazolo[1,5-c]pyrimidine
    • QPWVSBIHNPUZAP-UHFFFAOYSA-N
    • AS-71060
    • W14722
    • MFCD18837716
    • AKOS037646818
    • CS-0047073
    • 7-chloro-5-(methylsulfanyl)-[1,2,4]triazolo[1,5-c]pyrimidine
    • 883738-14-5
    • MDL: MFCD18837716
    • Inchi: 1S/C6H5ClN4S/c1-12-6-10-4(7)2-5-8-3-9-11(5)6/h2-3H,1H3
    • InChI Key: QPWVSBIHNPUZAP-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=NC=NN2C(=N1)SC

Computed Properties

  • Exact Mass: 199.992
  • Monoisotopic Mass: 199.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.4A^2
  • XLogP3: 1.9

[1,2,4]Triazolo[1,5-c]pyrimidine, 7-chloro-5-(methylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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7-Chloro-5-(methylthio)-[1,2,4]triazolo[1,5-c]pyrimidine
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Enamine
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